Cas no 2171308-02-2 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid
• CAS No: 2171308-02-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6079131
• PubChem ID: 165824468
• Update Time: 2025-07-20

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid
• EN300-1574672
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxolane-3-carboxylic acid
• 2171308-02-2

• Inchi： 1S/C25H28N2O6/c1-2-15(11-23(28)27-22-14-32-12-21(22)24(29)30)26-25(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,2,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,21?,22?/m0/s1
• InChI Key： FEPCONYZGNENAH-NYMDZQDESA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid

Introduction to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid (CAS No. 2171308-02-2)

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171308-02-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes an amide linkage, a fluorene moiety, and an oxolane ring. The stereochemical configuration at the 3S position further underscores its complexity and potential for tailored biological activity.

The structural design of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid reflects a deliberate approach to modulating pharmacokinetic and pharmacodynamic properties. The presence of the fluorene group, a well-documented component in drug candidates due to its favorable solubility and metabolic stability, contributes to the compound's overall bioavailability. Additionally, the methoxycarbonyl (Moc) protecting group on the amino side chain is a common strategy in peptide mimetics and peptidomimetics, enhancing synthetic accessibility while allowing for controlled deprotection under specific conditions.

The oxolane ring, incorporated into the backbone, introduces rigidity and spatial constraints that can influence binding affinity and selectivity in biological targets. This structural motif is particularly relevant in the design of protease inhibitors, where steric hindrance plays a critical role in modulating enzyme-substrate interactions. The 3S stereochemistry at the pentanamido unit adds another layer of specificity, potentially influencing receptor binding and metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. Studies indicate that the fluorene moiety may interact with hydrophobic pockets in protein targets, while the Moc-amino group could engage in hydrogen bonding networks. The oxolane ring's orientation appears to be pivotal in stabilizing interactions with polar residues, suggesting its role in enhancing overall binding affinity.

In the realm of drug discovery, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid has been explored as a potential scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). Preliminary computational studies suggest that modifications to the fluorene group could enhance binding to COX-2, a key enzyme implicated in pain and inflammation.

The amide linkage in this compound serves as a versatile handle for further derivatization. By introducing different side chains or functional groups at the amine or carboxyl termini, chemists can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. This flexibility is particularly valuable in optimizing oral bioavailability and minimizing off-target effects.

Emerging research also highlights the potential of this compound as a tool for studying protein-protein interactions (PPIs). The combination of hydrophobicity provided by the fluorene moiety and hydrogen bonding capabilities of the amide group makes it well-suited for disrupting critical PPIs implicated in diseases like cancer and neurodegeneration. High-throughput screening campaigns are currently underway to identify hit compounds that can modulate these interactions effectively.

The stereochemical integrity at the 3S position is another area of active investigation. Chiral drugs often exhibit distinct pharmacological profiles due to their interaction with enantiomer-specific receptors or enzymes. By maintaining this stereochemistry, researchers aim to maximize therapeutic efficacy while minimizing unwanted side effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate detailed three-dimensional structures of complexes formed between this compound and its biological targets.

From a synthetic chemistry perspective, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid exemplifies cutting-edge methodologies in peptidomimetic synthesis. The integration of advanced protecting group strategies allows for modular construction of complex scaffolds without compromising yield or purity. Recent reports describe novel catalytic approaches that streamline key transformations, reducing reaction times and improving scalability—a critical factor for transitioning from lab-scale synthesis to industrial production.

The oxolane ring's incorporation presents unique synthetic challenges but also opportunities for innovation. Strategies such as ring-opening polymerization followed by functionalization have been explored to generate libraries of related compounds with diverse substituents. These libraries are then subjected to parallel synthesis techniques like split-pool synthesis or microfluidics-enabled reactions, enabling high-throughput exploration of structure-function relationships.

Future directions in research may focus on leveraging biocatalysis for enantioselective synthesis of chiral centers like the 3S configuration. Enzymes such as ketoreductases or transaminases offer selective routes to stereocenters under mild conditions compared to traditional chemical methods. Such green chemistry approaches align with broader sustainability goals within pharmaceutical manufacturing while maintaining high enantiomeric purity.

The role of fluorene derivatives in medicinal chemistry continues to expand beyond traditional applications due to their photophysical properties. While not directly relevant here since this compound is primarily intended for biological activity rather than imaging applications like fluorophores used in PET scans or FRET probes—these properties underscore why fluorene-based scaffolds remain popular among medicinal chemists seeking innovative molecular tools.

In conclusion,4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid (CAS No. 2171308-02-2) represents an advanced example of how structural complexity can be leveraged to develop novel therapeutics with tailored biological activities. Its unique combination of functional groups—including an amide linkage,fluorene, Moc protection,and oxolane ring—makes it a versatile scaffold for addressing unmet medical needs across multiple therapeutic areas including oncology,inflammation,and neurodegenerative diseases.